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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402

This technical guide provides a comprehensive overview of the boiling point of 2-ethylbutyl
acetate, targeting researchers, scientists, and professionals in drug development. The
document presents quantitative data, details on experimental protocols for boiling point
determination, and a visualization of the molecular structure's influence on this key physical

property.

Physicochemical Properties of 2-Ethylbutyl Acetate

2-Ethylbutyl acetate is a clear, colorless liquid with a characteristic fruity odor. It is an ester of
acetic acid and 2-ethylbutanol. Its physical properties are crucial for its handling, application,
and purification in various scientific and industrial processes.

Boiling Point Data

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. This property is a critical parameter for distillation, a primary method for purifying
liquids. The experimental and predicted boiling point data for 2-ethylbutyl acetate are
summarized below.
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Boiling Point (°C)

Pressure (mmHg)

Data Type

Source

160

740

Experimental

Fisher Scientific[1],

Sigma-Aldrich[2][3]
The Good Scents
) Company[4],
160 - 163 740 Experimental
Parchem[5],
PubChem|[6]
CHEMLYTE
162.5 Not Specified Not Specified
SOLUTIONSJ[7]
163 Not Specified Not Specified ChemicalBook][8]
) The Good Scents
64 - 65 20 Experimental
Companyl[4]
159.85 760 Not Specified NIST WebBook[9]

Vapor Pressure Data:

Vapor Pressure (mmHg)

Temperature (°C)

2.16 25
1.76 20
2.49 25

Experimental Protocols for Boiling Point
Determination

While the specific experimental methods used to determine the cited boiling point values for 2-

ethylbutyl acetate are not detailed in the available literature, the following are standard and

widely accepted techniques for determining the boiling point of organic liquids.

a) Distillation Method
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This is a common and accurate method for determining the boiling point of a liquid.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:

[¢]

The liquid sample (a few milliliters) is placed in the distillation flask along with boiling chips
to ensure smooth boiling.

o The apparatus is assembled, and the thermometer bulb is positioned so that its top is level
with the side arm of the distillation flask leading to the condenser. This ensures that the
measured temperature is that of the vapor in equilibrium with the boiling liquid.

o The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer
bulb, and then passes into the condenser, where it liquefies and is collected in the
receiving flask.

o The temperature is recorded when it becomes constant. This stable temperature is the
boiling point of the liquid at the prevailing atmospheric pressure.

b) Thiele Tube Method
This micro-method is suitable for small sample volumes.

o Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a
thermometer, and a heat source.

e Procedure:
o A small amount of the liquid is placed in the small test tube.

o The capillary tube is inverted and placed in the test tube with its open end submerged in
the liquid.

o The test tube is attached to the thermometer, and the assembly is placed in the Thiele
tube containing a high-boiling mineral oil.
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o The Thiele tube is heated gently. As the temperature rises, air trapped in the capillary tube
expands and escapes as a slow stream of bubbles.

o Heating is continued until a steady stream of bubbles emerges from the capillary tube.
o The heat source is then removed, and the apparatus is allowed to cool.

o The temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point.

c) Reflux Method
This method also allows for the determination of the boiling point.
e Apparatus: A round-bottom flask, a condenser, a thermometer, and a heating source.
e Procedure:
o The liquid and boiling chips are placed in the round-bottom flask.
o The condenser is attached vertically to the flask, and cooling water is circulated through it.

o Athermometer is placed in the neck of the flask so that its bulb is in the vapor phase
above the boiling liquid.

o The liquid is heated to a gentle boil. The vapor will rise into the condenser, be cooled back
to a liquid, and drip back into the flask.

o The stable temperature recorded by the thermometer is the boiling point.

Relationship Between Molecular Structure and
Boiling Point
The boiling point of a molecule is primarily determined by the strength of its intermolecular

forces. For 2-ethylbutyl acetate, these are London dispersion forces and dipole-dipole

interactions.
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Caption: Molecular structure's influence on boiling point.
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The relatively large size of the 2-ethylbutyl acetate molecule (C8H1602) results in significant
London dispersion forces. Furthermore, the presence of the polar ester group creates dipole-
dipole interactions between molecules. Both of these intermolecular forces are relatively strong,
requiring a substantial amount of energy to overcome, which in turn leads to a high boiling
point. The branched structure of the alkyl group may slightly lower the boiling point compared
to a straight-chain isomer due to less efficient packing, which reduces the surface area for
intermolecular contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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